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Compound of Interest

Potassium sodium tartrate
Compound Name:
tetrahydrate

Cat. No.: B7908141

Solubility Profile of Potassium Sodium Tartrate
Tetrahydrate: A Technical Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of potassium sodium
tartrate tetrahydrate (KNaCsH40Oe6-4H20), commonly known as Rochelle salt, in aqueous and
organic media. This document is intended to be a valuable resource for researchers, scientists,
and professionals in drug development who utilize this compound in their work. The guide
details quantitative solubility data, provides a robust experimental protocol for solubility
determination, and illustrates the experimental workflow.

Quantitative Solubility Data

The solubility of potassium sodium tartrate tetrahydrate is highly dependent on the solvent
and temperature. Below are tabulated summaries of its solubility in water and various organic
solvents.

Solubility in Water

Potassium sodium tartrate tetrahydrate exhibits high solubility in water, which increases
significantly with temperature.
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Temperature (°C) Solubility ( g/100 mL)

0 26[1]

6 47.4[1]

14 142.8 (expressed as 0.7 mL/g)[2]
20 63.0[3]

26 66[1][4]

30 102 (anhydrous)

100 250 (expressed as 0.4 mL/g)[2]

Solubility in Organic Solvents

The solubility of potassium sodium tartrate tetrahydrate in organic solvents is generally low.

Solvent Solubility
Ethanol Insoluble[1]
Methanol Soluble

Acetone Insoluble[1]
Isopropanol No data available

Soluble (in a 0.26 M solution with 35% v/v

Glycerol
glycerol)[5]

Experimental Protocol: Determination of Equilibrium
Solubility by the Gravimetric Method

The following protocol details the isothermal equilibrium method, a reliable technique for
determining the thermodynamic solubility of a crystalline compound like potassium sodium
tartrate tetrahydrate.

Principle
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A saturated solution of the compound is prepared by allowing an excess of the solid to
equilibrate with the solvent at a constant temperature. The concentration of the solute in the
clear, saturated supernatant is then determined by gravimetric analysis.

Materials and Apparatus

o Potassium sodium tartrate tetrahydrate (crystalline)

e Solvent of interest (e.g., deionized water, ethanol)

e Thermostatic shaker bath or magnetic stirrer with a hot plate
o Calibrated thermometer

o Syringe filters (0.45 um pore size)

e Analytical balance (accurate to £0.0001 g)

e Glass vials with screw caps

o Pipettes and volumetric flasks

e Drying oven

Procedure

o Sample Preparation: Add an excess amount of potassium sodium tartrate tetrahydrate to
a series of glass vials. The excess solid is crucial to ensure that equilibrium with the solid
phase is achieved.

e Solvent Addition: Add a known volume of the solvent to each vial.

o Equilibration: Place the vials in a thermostatic shaker bath set to the desired temperature.
Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is
reached. The time to reach equilibrium may vary and should be determined experimentally
by taking measurements at different time points until the concentration plateaus.
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e Phase Separation: Once equilibrium is achieved, allow the vials to stand undisturbed at the
constant temperature for a sufficient time to allow the excess solid to settle.

o Sample Withdrawal and Filtration: Carefully withdraw an aliquot of the clear supernatant
using a pre-warmed (or pre-cooled to the experimental temperature) syringe. Immediately
filter the aliquot through a syringe filter into a pre-weighed, clean, and dry container (e.g., a
beaker or evaporating dish). This step is critical to remove any undissolved solid particles.

o Gravimetric Analysis:

[¢]

Weigh the container with the filtered saturated solution to determine the mass of the
solution.

o Place the container in a drying oven at a suitable temperature (e.g., 105°C) to evaporate
the solvent completely.

o Once the solvent is evaporated, cool the container in a desiccator to room temperature
and weigh it again.

o Repeat the drying and weighing steps until a constant mass of the residue (the dissolved
solute) is obtained.

o Calculation:
o Mass of the solvent = Mass of the solution - Mass of the residue
o Solubility ( g/100 g solvent) = (Mass of the residue / Mass of the solvent) x 100

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of solubility
using the isothermal equilibrium method.
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Caption: Workflow for determining solubility via the isothermal equilibrium method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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